Cas no 1782724-04-2 (3-(3,3-Dimethylcyclohexyl)benzoic acid)

• Product Name: 3-(3,3-Dimethylcyclohexyl)benzoic acid
• CAS No: 1782724-04-2
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6446366
• PubChem ID: 83840937
• Update Time: 2025-07-02

3-(3,3-Dimethylcyclohexyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohexyl)benzoic acid
• 1782724-04-2
• EN300-1154057
• 3-(3,3-Dimethylcyclohexyl)benzoic acid

• Inchi： 1S/C15H20O2/c1-15(2)8-4-7-13(10-15)11-5-3-6-12(9-11)14(16)17/h3,5-6,9,13H,4,7-8,10H2,1-2H3,(H,16,17)
• InChI Key： AKOHLTOCMOJBOB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,3-Dimethylcyclohexyl)benzoic acid

Comprehensive Overview of 3-(3,3-Dimethylcyclohexyl)benzoic acid (CAS No. 1782724-04-2): Properties, Applications, and Industry Relevance

3-(3,3-Dimethylcyclohexyl)benzoic acid (CAS No. 1782724-04-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This cyclohexyl-substituted benzoic acid derivative features a dimethylcyclohexyl moiety, which enhances its lipophilicity and potential bioactivity. Researchers are increasingly exploring its role as a building block for drug discovery, particularly in designing small molecule therapeutics targeting metabolic disorders.

The compound's molecular structure (C₁₅H₂₀O₂) combines aromatic and aliphatic characteristics, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing novel anti-inflammatory agents, with the 3,3-dimethylcyclohexyl group contributing to improved metabolic stability compared to simpler aromatic analogs. Industry reports suggest growing demand for such fine chemicals in high-value synthesis applications.

From a synthetic chemistry perspective, 3-(3,3-Dimethylcyclohexyl)benzoic acid serves as a versatile intermediate for chiral synthesis due to its stereocenter. Patent literature reveals its incorporation into advanced material precursors, particularly in liquid crystal technology where cyclohexane-containing compounds demonstrate superior thermal stability. The carboxylic acid functionality allows straightforward derivatization into esters, amides, or other pharmacophores.

Environmental considerations surrounding sustainable chemical production have spurred interest in greener synthesis routes for this compound. Recent advancements in catalytic hydrogenation methods have improved the efficiency of producing the dimethylcyclohexyl core structure from renewable feedstocks. Analytical characterization typically involves HPLC purity testing and NMR structural confirmation, with commercial suppliers offering ≥95% purity grades for research applications.

Market analysis indicates expanding applications of 3-(3,3-Dimethylcyclohexyl)benzoic acid in flavor and fragrance formulations, where its structural features contribute to prolonged scent profiles. The compound's low volatility and thermal resilience make it particularly suitable for functional perfumery applications. Regulatory documentation confirms its compliance with major chemical safety standards for research and industrial use.

Emerging research explores the compound's potential in polymer modification, where its aromatic-aliphatic hybrid structure can influence material properties. Studies demonstrate its effectiveness as a compatibilizing agent in polymer blends, addressing common challenges in material science applications. The bulky dimethylcyclohexyl group appears to reduce crystallinity in certain polymer matrices, offering new avenues for advanced material design.

Quality control protocols for CAS 1782724-04-2 emphasize rigorous impurity profiling, particularly for pharmaceutical applications. Modern quality-by-design (QbD) approaches help manufacturers optimize synthesis parameters to ensure batch-to-batch consistency. The compound's stability under standard storage conditions (typically recommended at 2-8°C under inert atmosphere) contributes to its reliability as a research chemical.

From a commercial availability standpoint, 3-(3,3-Dimethylcyclohexyl)benzoic acid is offered by specialty chemical suppliers in quantities ranging from milligram to kilogram scales. Current pricing trends reflect its status as a high-value intermediate, with costs influenced by purity specifications and custom synthesis requirements. The compound's patent landscape shows increasing protection for specific derivatives, indicating growing industrial interest.

Future perspectives suggest expanding applications in bioconjugation chemistry, where the compound's functional groups could enable novel drug delivery systems. Its balanced hydrophobic-hydrophilic character makes it particularly interesting for nanocarrier development in targeted therapies. Ongoing research continues to uncover new dimensions of this versatile chemical building block across multiple scientific disciplines.